Cas no 2757900-30-2 (Methyl 4-methoxy-2-[(4-methylbenzenesulfonyl)oxy]benzoate)

• Product Name: Methyl 4-methoxy-2-[(4-methylbenzenesulfonyl)oxy]benzoate
• CAS No: 2757900-30-2
• MF: C₁₆H₁₆O₆S
• MW: 336.359643936157
• CID: 6127094
• PubChem ID: 26942117
• Update Time: 2025-11-01

Methyl 4-methoxy-2-[(4-methylbenzenesulfonyl)oxy]benzoate Chemical and Physical Properties

Names and Identifiers

• 2757900-30-2
• EN300-37153522
• methyl 4-methoxy-2-[(4-methylbenzenesulfonyl)oxy]benzoate
• Methyl 4-methoxy-2-[(4-methylbenzenesulfonyl)oxy]benzoate

• Inchi： 1S/C16H16O6S/c1-11-4-7-13(8-5-11)23(18,19)22-15-10-12(20-2)6-9-14(15)16(17)21-3/h4-10H,1-3H3
• InChI Key： OMRDKTUMWUBFJV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=C(C=CC=1C(=O)OC)OC

Computed Properties

• Exact Mass: 336.06675940g/mol
• Monoisotopic Mass: 336.06675940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 87.3Ų

Additional information on Methyl 4-methoxy-2-[(4-methylbenzenesulfonyl)oxy]benzoate

Comprehensive Overview of Methyl 4-methoxy-2-[(4-methylbenzenesulfonyl)oxy]benzoate (CAS No. 2757900-30-2)

Methyl 4-methoxy-2-[(4-methylbenzenesulfonyl)oxy]benzoate (CAS No. 2757900-30-2) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a methyl 4-methoxybenzoate core modified with a tosyloxy group, makes it a versatile building block for designing complex molecules. The compound's CAS number 2757900-30-2 ensures precise identification in global chemical databases, catering to researchers seeking high-purity reagents for innovative applications.

In recent years, the demand for functionalized benzoate derivatives like Methyl 4-methoxy-2-[(4-methylbenzenesulfonyl)oxy]benzoate has surged due to their role in developing targeted drug delivery systems and sustainable agrochemicals. A 2023 study highlighted its potential as a precursor for photoactive compounds in organic electronics, aligning with the growing interest in green chemistry and renewable energy solutions. Users frequently search for "synthesis of tosyloxy benzoates" or "applications of CAS 2757900-30-2," reflecting its relevance in cutting-edge research.

The compound's structural adaptability allows for selective modifications at the tosylate and ester functional groups, enabling tailored reactions such as nucleophilic substitutions or cross-coupling processes. This flexibility addresses common queries like "how to modify Methyl 4-methoxy-2-tosyloxybenzoate" or "stability under aqueous conditions," which are critical for industrial-scale applications. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), a key concern for laboratories prioritizing reproducibility.

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Emerging trends link Methyl 4-methoxy-2-[(4-methylbenzenesulfonyl)oxy]benzoate to bioconjugation techniques and prodrug development, particularly in oncology research. Its aryl sulfonate moiety enables efficient coupling with biomolecules, addressing search terms like "benzoates in antibody-drug conjugates." Additionally, the compound's role in polymer chemistry—especially for UV-curable resins—resonates with industries exploring eco-friendly coatings.

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